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Compound of Interest

Compound Name:
5,7,4'-Trihydroxy-8-

methylflavanone

Cat. No.: B149884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

5,7,4'-Trihydroxy-8-methylflavanone (CAS No. 916917-28-7). The following procedures are

based on available safety data and general laboratory best practices to ensure minimal

environmental impact and maintain a safe working environment.

Key Safety and Disposal Information
According to the Safety Data Sheet (SDS) provided by MedchemExpress, 5,7,4'-Trihydroxy-8-
methylflavanone is classified as not a hazardous substance or mixture[1]. This classification is

the primary determinant for the recommended disposal route. However, it is crucial to adhere to

local, state, and federal regulations, as disposal requirements can vary.
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Parameter Information Source

Chemical Name
5,7,4'-Trihydroxy-8-

methylflavanone
MedchemExpress SDS

Synonyms 8-Methyl-naringenine MedchemExpress SDS

CAS Number 916917-28-7 MedchemExpress SDS

Hazard Classification
Not a hazardous substance or

mixture
MedchemExpress SDS[1]

Primary Disposal Route Non-hazardous solid waste General Laboratory Guidelines

Experimental Workflow for Disposal
The following diagram outlines the decision-making process and procedural steps for the

proper disposal of 5,7,4'-Trihydroxy-8-methylflavanone.
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Disposal Workflow for 5,7,4'-Trihydroxy-8-methylflavanone

Start: Have 5,7,4'-Trihydroxy-8-methylflavanone for Disposal

Consult Safety Data Sheet (SDS)

Is the substance classified as hazardous?

Dispose as Non-Hazardous Solid Waste

No

Follow Institutional Hazardous Waste Procedures

Yes

No (Per MedchemExpress SDS) Yes

Check Local, State, and Federal Regulations

Package in a sealed, labeled container

Dispose in designated laboratory solid waste stream

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal decision workflow for 5,7,4'-Trihydroxy-8-methylflavanone.
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Step-by-Step Disposal Protocol
1. Personal Protective Equipment (PPE):

Before handling, ensure you are wearing appropriate PPE, including safety glasses, gloves,

and a lab coat.

2. Waste Identification and Segregation:

Confirm that the waste to be disposed of is solely 5,7,4'-Trihydroxy-8-methylflavanone and

is not mixed with any hazardous solvents or other regulated chemicals. If it is contaminated

with a hazardous substance, the mixture must be treated as hazardous waste.

3. Containerization:

Place the solid 5,7,4'-Trihydroxy-8-methylflavanone waste into a well-sealed container.

The container should be clearly labeled as "5,7,4'-Trihydroxy-8-methylflavanone (Non-

Hazardous Solid Waste)" to avoid accidental mismanagement by other laboratory personnel

or custodial staff.

4. Final Disposal:

Dispose of the sealed and labeled container in the designated laboratory solid waste stream

intended for non-hazardous chemical waste.

Do not dispose of this compound down the drain unless it is in a solution and local

regulations explicitly permit it for non-hazardous materials. For the solid form, disposal in the

solid waste stream is the appropriate method.

5. Empty Container Disposal:

Any empty containers that previously held 5,7,4'-Trihydroxy-8-methylflavanone should

have their labels defaced or removed.

These empty containers can then be disposed of in the regular laboratory trash or recycling,

in accordance with your institution's policies.
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Important Considerations:

Consult Local Regulations: Always consult your institution's Environmental Health and Safety

(EHS) department for specific guidance, as local regulations may have additional

requirements for the disposal of laboratory chemicals, even those classified as non-

hazardous.

Avoid Contamination: Ensure that non-hazardous waste streams are not contaminated with

hazardous materials, as this can lead to costly and improper waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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